H-Beta-Ala-Leu-OH

Specification

• CAS No.: 17136-25-3
• Molecular Formula: C9H18N2O3
• Molecular Weight: 202.25 g/mol
• IUPAC Name: (2S)-2-(3-aminopropanoylamino)-4-methylpentanoic acid
• Standard InChI: InChI=1S/C9H18N2O3/c1-6(2)5-7(9(13)14)11-8(12)3-4-10/h6-7H,3-5,10H2,1-2H3,(H,11,12)(H,13,14)/t7-/m0/s1
• Standard InChI Key: YVFFCSSMTOXAQS-ZETCQYMHSA-N
• Isomeric SMILES: CC(C)C[C@@H](C(=O)[O-])NC(=O)CC[NH3+]
• SMILES: CC(C)CC(C(=O)O)NC(=O)CCN
• Canonical SMILES: CC(C)CC(C(=O)[O-])NC(=O)CC[NH3+]

Introduction

Fundamental Chemical Characteristics

H-Beta-Ala-Leu-OH is a dipeptide composed of two amino acids: beta-alanine and leucine. This compound has a molecular formula of C9H18N2O3 and is characterized by its distinctive chemical structure, featuring an amine group, a carboxylic acid group, and a side chain derived from leucine. The Chemical Abstracts Service (CAS) registry number associated with this compound is 17136-25-3, which serves as its unique identifier in chemical databases.

Structural Features

The structural composition of H-Beta-Ala-Leu-OH includes:

• An N-terminal beta-alanine residue

• A C-terminal leucine residue

• A peptide bond connecting these two amino acids

• A free amino group at the N-terminus

• A free carboxyl group at the C-terminus

This structural arrangement provides H-Beta-Ala-Leu-OH with specific biochemical properties that distinguish it from other dipeptides and make it valuable for various research applications.

Physical and Chemical Properties

The physical and chemical properties of H-Beta-Ala-Leu-OH are summarized in the following table:

Property	Value/Description
Molecular Formula	C9H18N2O3
Molecular Weight	202.25 g/mol
Physical Appearance	White to off-white solid
Solubility	Water-soluble
CAS Number	17136-25-3
Synonyms	Beta-Alanyl-L-Leucine, Beta-Ala-Leu, B-Alanyl-L-Leucine

These properties influence the compound's behavior in various biochemical environments and contribute to its potential applications in research and therapeutic development.

The compound's well-defined structure makes it useful as a reference compound or building block in various biochemical assays and studies.

Supplier Information	Specifications	Price	Estimated Delivery
Reference: 01-4004650	Purity >99%	555.00 € for 5g	April 17, 2025
Reference: 3D-FA107968	Purity Min. 95%	329.00-1,814.00 €	June 16, 2025

This commercial availability facilitates research on the compound across various scientific disciplines, contributing to continued exploration of its properties and potential applications.

Structure-Activity Relationships

The specific arrangement of amino acids in H-Beta-Ala-Leu-OH contributes significantly to its biochemical properties and potential biological activities. Beta-alanine, as a beta-amino acid, provides different conformational properties compared to alpha-amino acids, potentially influencing the compound's interactions with biological targets.

The leucine residue contributes:

• Hydrophobicity

• Steric properties

• Potential for specific recognition by various enzymes and receptors

Understanding these structure-activity relationships is crucial for predicting the compound's behavior in biological systems and for designing related compounds with enhanced or modified properties.

Future Research Directions

While current research has provided valuable insights into the properties and potential applications of H-Beta-Ala-Leu-OH, several areas warrant further investigation:

• Detailed mechanistic studies of the compound's biological activities

• Structure-activity relationship studies with systematic modifications

• Investigation of synergistic effects with other bioactive compounds

• Development of improved synthesis methodologies

• Exploration of potential therapeutic applications in various disease models

Continued research in these areas will help to expand our understanding of H-Beta-Ala-Leu-OH and potentially uncover new applications in both research and therapeutic contexts.